Cas no 2877654-85-6 (2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole)

2-(4-{Imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole is a heterocyclic compound featuring a benzoxazole core linked to an imidazopyrazine moiety via a piperazine spacer. This structure imparts significant potential in medicinal chemistry, particularly as a scaffold for kinase inhibitors or GPCR-targeting agents. The imidazopyrazine group enhances binding affinity to biological targets, while the piperazine linker improves solubility and pharmacokinetic properties. The benzoxazole moiety contributes to stability and aromatic interactions. This compound is of interest in drug discovery for its balanced physicochemical properties and versatility in structure-activity relationship studies. Its synthetic accessibility further supports its utility in developing novel therapeutic candidates.
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole structure
2877654-85-6 structure
Product Name:2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
CAS No:2877654-85-6
MF:C17H16N6O
MW:320.34854221344
CID:5328636
PubChem ID:165433884
Update Time:2025-07-01

2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole Chemical and Physical Properties

Names and Identifiers

    • F6839-2361
    • 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
    • 2877654-85-6
    • AKOS040888190
    • 8-[4-(2-Benzoxazolyl)-1-piperazinyl]imidazo[1,2-a]pyrazine
    • Inchi: 1S/C17H16N6O/c1-2-4-14-13(3-1)20-17(24-14)23-11-9-22(10-12-23)16-15-18-5-7-21(15)8-6-19-16/h1-8H,9-12H2
    • InChI Key: UFIVNZLAMNYZNA-UHFFFAOYSA-N
    • SMILES: C12=NC=CN1C=CN=C2N1CCN(C2=NC3=CC=CC=C3O2)CC1

Computed Properties

  • Exact Mass: 320.13855916g/mol
  • Monoisotopic Mass: 320.13855916g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 443
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.7Ų

Experimental Properties

  • Density: 1.47±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 6.31±0.30(Predicted)

2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6839-2361-2μmol
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
2μmol
$85.5 2023-09-07
Life Chemicals
F6839-2361-5μmol
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
5μmol
$94.5 2023-09-07
Life Chemicals
F6839-2361-10μmol
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
10μmol
$103.5 2023-09-07
Life Chemicals
F6839-2361-20μmol
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
20μmol
$118.5 2023-09-07
Life Chemicals
F6839-2361-1mg
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
1mg
$81.0 2023-09-07
Life Chemicals
F6839-2361-2mg
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
2mg
$88.5 2023-09-07
Life Chemicals
F6839-2361-3mg
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
3mg
$94.5 2023-09-07
Life Chemicals
F6839-2361-4mg
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
4mg
$99.0 2023-09-07
Life Chemicals
F6839-2361-5mg
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
5mg
$103.5 2023-09-07
Life Chemicals
F6839-2361-10mg
2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole
2877654-85-6
10mg
$118.5 2023-09-07

Additional information on 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole

Introduction to 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole (CAS No. 2877654-85-6)

2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole, identified by its CAS number 2877654-85-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural properties and potential biological activities. This compound belongs to a class of molecules characterized by the presence of fused rings and nitrogen-containing heterocycles, which are well-known for their role in modulating various biological pathways. The structural framework of this molecule combines a benzoxazole core with a piperazine moiety linked to an imidazo[1,2-a]pyrazine ring system, creating a multifaceted scaffold that may exhibit diverse pharmacological effects.

The benzoxazole moiety is a prominent pharmacophore found in numerous bioactive compounds, including antifungal, antiviral, and anticancer agents. Its ability to interact with biological targets such as enzymes and receptors makes it a valuable component in drug design. In contrast, the piperazine group is frequently incorporated into pharmaceuticals due to its capacity to enhance solubility and binding affinity. The presence of the imidazo[1,2-a]pyrazine ring further expands the potential for biological activity by introducing additional hydrogen bonding sites and steric interactions that can influence receptor binding.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies suggest that the combination of these heterocyclic systems in 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole could lead to interactions with multiple targets, making it a promising candidate for developing multitarget drugs. This approach aligns with the growing trend in pharmaceutical research toward polypharmacology, which aims to address complex diseases by simultaneously modulating multiple disease-related pathways.

One of the most intriguing aspects of this compound is its potential role in modulating neurotransmitter systems. The piperazine moiety is known to interact with serotonin receptors, which are implicated in conditions such as depression and anxiety. Additionally, the imidazo[1,2-a]pyrazine ring has been reported to exhibit activity against certain enzyme families involved in inflammation and pain signaling. These properties make 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole a compelling candidate for further investigation in therapeutic contexts where modulation of these pathways is desired.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex fused ring system efficiently. The benzoxazole core is typically synthesized via cyclization reactions involving o-hydroxyphenols and carbonyl compounds under acidic or basic conditions. Subsequent functionalization of the piperazine ring followed by attachment to the imidazo[1,2-a]pyrazine moiety completes the molecular architecture.

In vitro studies have begun to explore the pharmacological profile of 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole, revealing promising activities in several key areas. Initial experiments indicate that this compound exhibits inhibitory effects on certain kinases and enzymes associated with cancer progression. The ability of the molecule to disrupt these critical signaling pathways suggests its potential as an anticancer agent. Furthermore, preliminary data suggest that it may also possess anti-inflammatory properties by modulating cytokine production and inhibiting pro-inflammatory enzyme activity.

The integration of machine learning algorithms into drug discovery has accelerated the process of identifying novel bioactive compounds like 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole. By analyzing large datasets of known bioactive molecules and their interactions with biological targets, computational models can predict new pharmacophores with high accuracy. This approach has already led to several breakthroughs in identifying candidates for clinical development. The use of artificial intelligence (AI) in drug design not only enhances efficiency but also reduces costs associated with traditional high-throughput screening methods.

Future research directions for this compound include exploring its efficacy in animal models and evaluating its safety profile through toxicological studies. Given its structural complexity and multiple potential targets, it represents an exciting opportunity for developing innovative therapies. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists will be essential in elucidating its full therapeutic potential.

The development of novel pharmaceuticals often involves overcoming challenges related to bioavailability and metabolic stability. Strategies such as prodrug design and chemical modifications can enhance these properties without compromising efficacy. For instance, incorporating lipophilic or hydrophilic groups into the molecular structure can optimize absorption and distribution within the body. Additionally, modifications that improve resistance to enzymatic degradation can extend the compound's half-life in circulation.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent biological activity and structural diversity. While synthetic methodologies have advanced significantly over recent decades, natural products continue to provide valuable starting points for designing new bioactive molecules like 2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole.

In conclusion,2-(4-{imidazo[1,2-a]pyrazin-8-yl}piperazin-1-yl)-1,3-benzoxazole (CAS No. 2877654-85-6) represents a structurally sophisticated compound with significant potential for therapeutic applications across multiple disease areas. Its unique combination of heterocyclic moieties offers opportunities for multitarget engagement while its complex framework provides rich ground for further exploration through both experimental and computational approaches.

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd